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Compound of Interest

Compound Name: DL-2-Aminohexanoic acid-d9

Cat. No.: B12297883

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of specialized chemicals like DL-2-Aminohexanoic acid-d9 is paramount.
Adherence to proper disposal protocols not only ensures a safe laboratory environment but
also minimizes environmental impact and maintains regulatory compliance. This guide provides
essential, step-by-step instructions for the appropriate disposal of DL-2-Aminohexanoic acid-
do.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle DL-2-Aminohexanoic acid-d9
with appropriate personal protective equipment (PPE). While generally considered to have low
toxicity, some safety data sheets indicate potential for skin and eye irritation.[1][2]

Recommended PPE:

e Gloves: Chemical-resistant gloves.

o Eye Protection: Safety goggles or glasses.
e Lab Coat: To protect from spills.

Work in a well-ventilated area to avoid inhalation of any dust particles.[1]

Quantitative Data Summary
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For quick reference, the following table summarizes key quantitative data for DL-2-
Aminohexanoic acid-d9 and its non-deuterated form, DL-Norleucine.

Property Value Source(s)
Molecular Formula CeDoHaNO2 [3]
Molecular Weight 140.23 g/mol [4]
Metting Point 144°C (for non-deuterated o

form)

. i 124°C / 0.2mmHg (for non-
Boiling Point [1]
deuterated form)

Isotopic Purity >98 atom % D [3]

Chemical Purity min 98% [3]

Step-by-Step Disposal Protocol

Follow these procedural steps for the safe and compliant disposal of DL-2-Aminohexanoic
acid-d9.

Step 1: Waste Identification and Segregation

o Treat all waste DL-2-Aminohexanoic acid-d9, including contaminated materials, as
hazardous waste unless confirmed otherwise by your institution's environmental health and
safety (EHS) office.[5]

» Do not mix this chemical waste with other waste streams unless explicitly permitted by your
EHS guidelines.[6]

Step 2: Containment and Labeling
» Place the waste in a suitable, sealed, and properly labeled container.[1][7]

¢ The label should clearly identify the contents as "Hazardous Waste: DL-2-Aminohexanoic
acid-d9" and include the date of accumulation.[6]
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Step 3: Storage

» Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizers.[8]

e Ensure the storage area is designated for hazardous waste.
Step 4: Disposal Method Selection

e Primary Recommended Method: The most appropriate disposal method is through a
licensed chemical destruction facility, which may involve controlled incineration with flue gas
scrubbing.[1]

e Do Not Discharge to Sewer: Avoid disposing of DL-2-Aminohexanoic acid-d9 down the
drain or into any sewer system.[1]

o Landfill: Solid waste and contaminated materials may be suitable for a sanitary landfill if
permitted by local regulations.[1]

Step 5: Arrange for Pickup and Disposal

o Contact your institution's EHS office or a certified hazardous waste disposal contractor to
arrange for the collection and proper disposal of the waste.[5]

» Provide them with the completed hazardous waste label and any other required
documentation.

Step 6: Decontamination of Empty Containers

o Empty containers that held DL-2-Aminohexanoic acid-d9 should be triple-rinsed with a
suitable solvent.[1]

e The rinsate should be collected and disposed of as hazardous waste.[6]

 After thorough cleaning, the container can be recycled or disposed of as non-hazardous
waste, in accordance with institutional policies.[1]
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Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of DL-2-Aminohexanoic acid-d9.
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Disposal Workflow for DL-2-Aminohexanoic acid-d9

Start: Unused or Waste
DL-2-Aminohexanoic acid-d9

Assess Waste Type
(Solid, Liquid, Contaminated Material)

Place in a Labeled,
Sealed Hazardous Waste Container

Store in a Designated
Hazardous Waste Area

Contact Environmental Health & Safety (EHS)
or Certified Waste Contractor

Arrange for Professional
Waste Pickup and Transport

Final Disposal Method

Primary Method Secondary Method

Sanitary Landfill

Scitciediieneraten (for solid waste, if permitted)

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal Workflow for DL-2-Aminohexanoic acid-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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